2-Bromo-6,7-dimethyl naphtho-1,4-quinone

• Molecular Formula: C12H9BrO2
• Molecular Weight: 265.10 g/mol
• IUPAC Name: 2-bromo-6,7-dimethylnaphthalene-1,4-dione
• InChI: InChI=1S/C12H9BrO2/c1-6-3-8-9(4-7(6)2)12(15)10(13)5-11(8)14/h3-5H,1-2H3
• InChI Key: PZZQPQYCZKWEEN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)C(=O)C(=CC2=O)Br

Description

2-Bromo-6,7-dimethyl naphtho-1,4-quinone is a useful research compound. Its molecular formula is C12H9BrO2 and its molecular weight is 265.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 6,7-dimethyl naphtho-1,4-quinone (20.0 g.; 0.107 mole) in glacial acetic acid (250 ml) was stirred during the dropwise addition of bromine (5.6 ml; 17.2 g; 0.107 mole) in acetic acid (10 ml.) at 15° C. and allowed to stir at this temperature for a further 2 hours. Anhydrous sodium acetate (20 g) was added and the mixture stirred at 100° C. for 11/2 hours after an initial half hour period at room temperature; cooled, poured into water (2.5 l) and the yellow bromo product filtered off. It had m.p. (ethanol, chloroform) 156°-159° C. (Found; C, 53.47; H, 3.39; Br, 30.23; C12H9BrO2 requires; C, 54.36; H, 3.42; Br, 30.14%):